Cas no 994-25-2 (Pentane, 3-chloro-3-ethyl-)

• Product Name: Pentane, 3-chloro-3-ethyl-
• CAS No: 994-25-2
• MF: C₇H₁₅Cl
• MW: 134.647001504898
• CID: 750230
• PubChem ID: 642198
• Update Time: 2025-04-19

Pentane, 3-chloro-3-ethyl- Chemical and Physical Properties

Names and Identifiers

• Pentane, 3-chloro-3-ethyl-
• 3-chloro-3-ethylpentane
• InChI=1/C7H15Cl/c1-4-7(8,5-2)6-3/h4-6H2,1-3H
• SCHEMBL5531248
• 3-chloro-3-ethyl-pentane
• DTXSID90348988
• 994-25-2

• Inchi： 1S/C7H15Cl/c1-4-7(8,5-2)6-3/h4-6H2,1-3H3
• InChI Key： ZOUXTTNTFFBAQN-UHFFFAOYSA-N
• SMILES： ClC(CC)(CC)CC

Computed Properties

• Exact Mass: 134.0862282g/mol
• Monoisotopic Mass: 134.0862282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 47.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų